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Compound of Interest

Compound Name: 5-Methyloxazole

Cat. No.: B009148

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the safety and handling guidelines
for 5-Methyloxazole (CAS No. 66333-88-8). The information presented herein is intended to
equip researchers, scientists, and professionals in drug development with the necessary
knowledge to handle this compound responsibly and mitigate potential risks in a laboratory or
industrial setting.

Chemical and Physical Properties

While specific experimental data for 5-Methyloxazole is limited in publicly available resources,
the following table summarizes its key chemical and physical properties based on available
information.

Property Value Source

CAS Number 66333-88-8 --INVALID-LINK--
Molecular Formula C4H5NO --INVALID-LINK--
Molecular Weight 83.09 g/mol --INVALID-LINK--
Density 1.016 g/cm3 --INVALID-LINK--
Boiling Point No data available

Flash Point No data available
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Hazard Identification and GHS Classification

5-Methyloxazole is classified as a hazardous substance. The following table outlines its GHS

hazard classification.

Hazard Class

Hazard Statement

Flammable liquids

H225: Highly flammable liquid and vapor. H226:

Flammable liquid and vapor.

Skin corrosion/irritation

H315: Causes skin irritation.

Serious eye damage/eye irritation

H318: Causes serious eye damage. H319:

Causes serious eye irritation.

Specific target organ toxicity — single exposure

(Respiratory tract irritation)

H335: May cause respiratory irritation.

Signal Word: Danger[1]

Hazard Pictograms:

e Flame

e Corrosion

o Exclamation Mark

Safety and Handling Precautions

Due to its hazardous nature, strict safety protocols must be followed when handling 5-

Methyloxazole.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and

closed-toe shoes.
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» Respiratory Protection: Use a properly fitted respirator with an organic vapor cartridge if
working in a poorly ventilated area or when the potential for inhalation exists.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.

e Ensure that an eyewash station and safety shower are readily accessible.

General Hygiene Practices

e Avoid contact with skin, eyes, and clothing.
¢ Do not breathe vapors or mists.

e Wash hands thoroughly after handling.

» Do not eat, drink, or smoke in the laboratory.

Storage and Disposal

Proper storage and disposal of 5-Methyloxazole are crucial to maintain its stability and prevent
accidents.

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][3]
o Keep away from heat, sparks, and open flames.
o Store separately from oxidizing agents and incompatible materials.

o Recommended storage temperature is between 2-8°C.[2][3]

Disposal

» Dispose of waste in accordance with local, state, and federal regulations.

e Do not dispose of down the drain or into the environment.
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First Aid Measures

In case of exposure, immediate medical attention is required.

After Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. Seek
immediate medical attention.

After Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. Seek medical attention if irritation persists.

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting
upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.
Seek immediate medical attention.

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or
water spray.

Specific Hazards Arising from the Chemical: Flammable liquid and vapor. Vapors may travel
to a source of ignition and flash back. Containers may explode when heated. Hazardous
combustion products may include carbon oxides and nitrogen oxides.

Special Protective Equipment for Firefighters: Wear self-contained breathing apparatus
(SCBA) and full protective gear.

Toxicological Information

Quantitative toxicological data such as LD50 (lethal dose, 50%) and LC50 (lethal
concentration, 50%) for 5-Methyloxazole are not readily available in the searched resources.

Due to the lack of specific data, this compound should be handled with the utmost care,

assuming it to be toxic.

Occupational Exposure Limits
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Specific occupational exposure limits (OELS), such as Permissible Exposure Limits (PELS) or
Threshold Limit Values (TLVs), for 5-Methyloxazole have not been established. In the absence
of defined exposure limits, exposure should be minimized to the lowest reasonably achievable
level.

Experimental Protocols

Detailed and verified experimental protocols for the synthesis and purification of 5-
Methyloxazole are not widely available in the public domain. Researchers planning to
synthesize or purify this compound should consult specialized chemical literature and perform a
thorough risk assessment before proceeding. The following diagram illustrates a general logical
workflow for a chemical synthesis, which should be adapted with specific parameters based on
a validated protocol.
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General Workflow for Chemical Synthesis

The following diagram outlines the logical steps for handling a chemical spill, which is a critical
safety procedure when working with hazardous materials like 5-Methyloxazole.
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Logical Flow for Chemical Spill Response

Disclaimer: This guide is intended for informational purposes only and should not be
considered a substitute for a comprehensive safety data sheet (SDS) or professional safety
advice. All personnel handling 5-Methyloxazole must be thoroughly trained in chemical safety
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and handling procedures. A comprehensive risk assessment should be conducted before any
new or modified procedure involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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